Cas no 2228124-71-6 (methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate
• CAS No: 2228124-71-6
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6060933
• PubChem ID: 165714407
• Update Time: 2025-07-24

methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate
• 2228124-71-6
• EN300-1808972

• Inchi： 1S/C13H18FNO2/c1-8-5-6-9(14)7-10(8)13(2,3)11(15)12(16)17-4/h5-7,11H,15H2,1-4H3
• InChI Key： OGPIIAXGCKBACW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate

Comprehensive Overview of Methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate (CAS No. 2228124-71-6)

Methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate (CAS No. 2228124-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This ester derivative, featuring a fluoro-substituted phenyl ring and a methylated butanoate backbone, is often explored for its potential applications in drug development and intermediate synthesis. Researchers are particularly interested in its stereochemical configuration and bioactivity, which make it a candidate for modulating biological pathways.

In recent years, the demand for fluorinated compounds like methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic profiles. The compound's CAS No. 2228124-71-6 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the key questions users often ask is, "What are the synthetic routes for methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts alkylation, esterification, and asymmetric amination. These methods are optimized to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. Additionally, the compound's solubility and stability under various conditions are topics of interest for industrial-scale production.

The 5-fluoro-2-methylphenyl moiety in this compound is noteworthy for its potential to interact with biological targets, such as enzymes or receptors. This has led to investigations into its role as a building block for protease inhibitors or kinase modulators. Such applications are particularly relevant in the context of personalized medicine and targeted therapies, which are dominant trends in modern healthcare.

From an analytical perspective, methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate is characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, addressing another common query: "How to verify the purity of CAS No. 2228124-71-6?" Quality control is paramount, especially when the compound is used in preclinical studies.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, proper handling protocols are recommended to minimize risks during laboratory work. Researchers often search for "safety data sheets for methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate" to ensure compliance with workplace safety standards.

In summary, methyl 2-amino-3-(5-fluoro-2-methylphenyl)-3-methylbutanoate (CAS No. 2228124-71-6) represents a versatile and scientifically valuable compound. Its applications span from drug discovery to material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in advancing human health.